Cas no 1257665-08-9 (3-(2-Pyrrolidinoethoxy)benzotrifluoride)
1257665-08-9 structure
Product Name:3-(2-Pyrrolidinoethoxy)benzotrifluoride
CAS No:1257665-08-9
MF:C13H16F3NO
MW:259.267454147339
MDL:MFCD18087721
CID:1086063
PubChem ID:53217065
Update Time:2025-04-20
3-(2-Pyrrolidinoethoxy)benzotrifluoride Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-(3-(Trifluoromethyl)phenoxy)ethyl)pyrrolidine
- CS-0211096
- 1257665-08-9
- DTXSID90682172
- 1-{2-[3-(Trifluoromethyl)phenoxy]ethyl}pyrrolidine
- 1-[2-[3-(trifluoromethyl)phenoxy]ethyl]pyrrolidine
- AKOS015888961
- DB-347468
- MFCD18087721
- 3-(2-Pyrrolidinoethoxy)benzotrifluoride
- BS-26491
- SIMUFYNZEAJCIK-UHFFFAOYSA-N
- 1-(2-(3-Trifluoromethylphenoxy)ethyl)pyrrolidine
-
- MDL: MFCD18087721
- Inchi: 1S/C13H16F3NO/c14-13(15,16)11-4-3-5-12(10-11)18-9-8-17-6-1-2-7-17/h3-5,10H,1-2,6-9H2
- InChI Key: SIMUFYNZEAJCIK-UHFFFAOYSA-N
- SMILES: FC(C1=CC=CC(=C1)OCCN1CCCC1)(F)F
Computed Properties
- Exact Mass: 259.11839862g/mol
- Monoisotopic Mass: 259.11839862g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 12.5Ų
3-(2-Pyrrolidinoethoxy)benzotrifluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM280937-25g |
1-(2-(3-(Trifluoromethyl)phenoxy)ethyl)pyrrolidine |
1257665-08-9 | 95% | 25g |
$534 | 2021-08-18 | |
| abcr | AB311063-1 g |
3-(2-Pyrrolidinoethoxy)benzotrifluoride, 96%; . |
1257665-08-9 | 96% | 1g |
€144.00 | 2023-04-26 | |
| abcr | AB311063-5 g |
3-(2-Pyrrolidinoethoxy)benzotrifluoride, 96%; . |
1257665-08-9 | 96% | 5g |
€348.00 | 2023-04-26 | |
| Chemenu | CM280937-5g |
1-(2-(3-(Trifluoromethyl)phenoxy)ethyl)pyrrolidine |
1257665-08-9 | 95% | 5g |
$253 | 2023-02-18 | |
| TRC | P999283-10mg |
3-(2-Pyrrolidinoethoxy)benzotrifluoride |
1257665-08-9 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P999283-50mg |
3-(2-Pyrrolidinoethoxy)benzotrifluoride |
1257665-08-9 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P999283-100mg |
3-(2-Pyrrolidinoethoxy)benzotrifluoride |
1257665-08-9 | 100mg |
$ 80.00 | 2022-06-03 | ||
| abcr | AB311063-1g |
3-(2-Pyrrolidinoethoxy)benzotrifluoride, 96%; . |
1257665-08-9 | 96% | 1g |
€144.00 | 2025-03-19 | |
| abcr | AB311063-5g |
3-(2-Pyrrolidinoethoxy)benzotrifluoride, 96%; . |
1257665-08-9 | 96% | 5g |
€348.00 | 2025-03-19 | |
| Ambeed | A570593-5g |
1-(2-(3-(Trifluoromethyl)phenoxy)ethyl)pyrrolidine |
1257665-08-9 | 96% | 5g |
$129.0 | 2024-04-25 |
3-(2-Pyrrolidinoethoxy)benzotrifluoride Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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